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Compound of Interest

Compound Name: Bz-rC Phosphoramidite

Cat. No.: B049887 Get Quote

This guide provides crucial safety and logistical information for the proper handling and

disposal of N-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-tert-butyldimethylsilyl-cytidine-3'-O-(2-

cyanoethyl N,N-diisopropyl)phosphoramidite (Bz-rC Phosphoramidite). Adherence to these

procedures is vital for ensuring the safety of laboratory personnel and maintaining the integrity

of your research.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

recommended PPE is detailed below.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles/Glasses

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).

Face Shield
Recommended when there is

a splash hazard.

Skin Protection Chemical-Impermeable Gloves

Handle with nitrile gloves.

Gloves must be inspected prior

to use. Use proper glove

removal technique (without

touching the glove's outer

surface) to avoid skin contact.

[1]

Laboratory Coat
A standard laboratory coat

must be worn.

Protective Clothing

Body protection should be

chosen based on the

concentration and amount of

the hazardous substance at

the specific workplace.[1]

Respiratory Protection NIOSH-approved Respirator

Where protection from

nuisance levels of dusts is

desired, use type N95 (US) or

type P1 (EN 143) dust masks.

[1][2] Use respirators and

components tested and

approved under appropriate

government standards.[1]

Self-contained Breathing

Apparatus

Necessary in case of fire or

major spills.
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Operational Plan: Handling and Storage
Storage:

Keep the container tightly sealed to prevent moisture and air exposure.

Store in a dry, well-ventilated area.

The recommended storage temperature is -20°C.

Protect from heat and store away from oxidizing agents.

Handling:

Handle with due care and attention.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the compound.

Avoid the formation of dust.

Avoid breathing dust, vapors, mist, or gas.

Disposal Plan
All waste materials must be handled as hazardous.

Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Contaminated Packaging: Dispose of as unused product.[1]

Observe all federal, state, and local environmental regulations.[1]

Emergency First Aid Procedures
In the event of exposure, follow these first aid measures immediately:
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Exposure Route First Aid Measure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Obtain medical

attention.

Skin Contact

Remove any contaminated clothing. Wash off

with soap and plenty of water. Obtain medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Keep the person calm and immobile. Rinse

mouth with water if conscious. Never give

anything by mouth to an unconscious person.

Obtain medical attention.

To the best of our knowledge, the chemical, physical, and toxicological properties of Bz-rC
Phosphoramidite have not been thoroughly investigated.[1]

Experimental Protocols
Preparation of 0.1 M Bz-rC Phosphoramidite Solution
Objective: To prepare a 0.1 M solution of Bz-rC Phosphoramidite for use in oligonucleotide

synthesis.

Materials:

Bz-rC Phosphoramidite

Anhydrous acetonitrile

Activated 3Å or 4Å molecular sieves

Appropriate glassware (e.g., volumetric flask)
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Syringes and needles for transfer under anhydrous conditions

Procedure:

Determine the required volume of anhydrous acetonitrile to achieve a 0.1 M concentration

based on the amount of Bz-rC Phosphoramidite.

Ensure the anhydrous acetonitrile has been stored over activated 3Å or 4Å molecular sieves

for a minimum of 24 hours to maintain an anhydrous state.

Under an inert atmosphere (e.g., argon or nitrogen), carefully transfer the calculated volume

of anhydrous acetonitrile to the vial containing the Bz-rC Phosphoramidite.

Gently swirl the vial to ensure complete dissolution of the phosphoramidite.

Store the resulting solution under an inert atmosphere at the recommended temperature until

use.
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Caption: Workflow for handling Bz-rC Phosphoramidite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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